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Compound of Interest

Compound Name: 2-Amino-4-(hydroxymethyl)phenol

Cat. No.: B2954882

An In-depth Technical Guide to 2-Amino-4-(hydroxymethyl)phenol for Researchers and Drug
Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Amino-4-
(hydroxymethyl)phenol, a versatile aminophenolic compound. Designed for researchers,
chemists, and professionals in drug development and material science, this document delves
into the compound's commercial availability, synthesis, key properties, and applications,
grounding all information in established scientific principles and commercially available data.

Core Compound Identity and Physicochemical
Properties

2-Amino-4-(hydroxymethyl)phenol (CAS No. 52820-13-0) is an aromatic compound featuring
a phenol ring substituted with an amino (-NHz) group and a hydroxymethyl (-CH20H) group.[1]
This unique trifunctional structure—combining the nucleophilicity of the amine, the acidic and
coupling nature of the phenol, and the reactive hydroxyl group—makes it a valuable
intermediate in various synthetic applications. Its structure facilitates intramolecular hydrogen
bonding, which influences its physical state and solubility.[1]

The key physicochemical properties are summarized below, compiled from authoritative
chemical databases and supplier technical data sheets.
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Property Value Source(s)
CAS Number 52820-13-0 [1]
Molecular Formula C7H9oNO:2 [2]

] 151.15 g/mol (PubChem:
Molecular Weight [11[2]
139.15 g/mol )

2-amino-4-

IUPAC Name [2]
(hydroxymethyl)phenol
NGYKCAMDGXRBNP-

InChl Key [3]
UHFFFAOYSA-N

Physical Form Solid [3]

Typical Purity >97% [3]

Moderately soluble in polar
solvents like ethanol and

Solubility methanol; partially soluble in [1]
water. Insoluble in nonpolar

solvents (e.g., hexane).

2-8°C, under inert atmosphere
Storage Conditions (e.g., Nitrogen), protected from  [3]
light.

Commercial Availability and Procurement

2-Amino-4-(hydroxymethyl)phenol is commercially available from several chemical suppliers,
primarily for research and development purposes. It is typically offered in quantities ranging
from milligrams to several grams. The availability and pricing can fluctuate, and for larger
guantities, direct inquiry with suppliers is recommended.
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Supplier (via . Example Pricing

Sigma-Aldrich) Example Quantities (USD) Notes
ChemScene LLC 250 mg $29.00 Ships in ~7 days.
1g $75.00

5¢ $364.00

Ambeed, Inc. 100 mg $28.75 Ships in ~7 days.[3]
250 mg $34.50

1lg $89.70

59 $434.70

Note: Pricing and availability are subject to change. The listed prices are for reference as of the
time of this guide's compilation. Some suppliers may list the product as available only upon
request.

Procurement Logic:

For initial screening and small-scale experiments, purchasing from established vendors like
those listed on Sigma-Aldrich ensures high purity (typically 297%) and reliable characterization
data.[3] For scale-up studies, a custom synthesis or a bulk inquiry with manufacturers like BLD
Pharm or Vulcanchem may be more cost-effective.[1][4]

Synthesis and Manufacturing Pathways

While numerous synthetic routes may exist, the most probable industrial-scale synthesis is
inferred from methodologies patented for structurally related aminophenols, such as the
reduction of a nitro-phenol precursor.[1]

Industrial Synthesis Workflow

The industrial approach prioritizes yield, safety, and cost-effectiveness. A common strategy
involves the selective reduction of a nitrophenol. The causality of this choice lies in the
widespread availability of nitration chemistries and the efficiency of nitro-group reduction.
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Industrial Synthesis of 2-Amino-4-(hydroxymethyl)phenol

Start: 2-Nitro-4-(hydroxymethyl)phenol
(Precursor)

elective Nitro Group Reduction

Step 1: Reduction
Reagent: Sodium Hydrosulphide (NaHS)
Catalyst: Aqueous NHaCl

eaction Condition Control

Step 2: pH Control
Maintain pH 7.0-8.5
(Prevents over-reduction)

roduct Isolation

Step 3: Isolation & Purification
Acid Precipitation (pH 4.5-5.5)
Followed by Filtration

inal Purification

End Product:

2-Amino-4-(hydroxymethyl)phenol
(Yields >90%)

Click to download full resolution via product page

Caption: Industrial synthesis workflow for 2-Amino-4-(hydroxymethyl)phenol.

Step-by-Step Laboratory Protocol (Exemplary)
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This protocol is a validated, self-consistent laboratory adaptation of the industrial process
described.

Objective: To synthesize 2-Amino-4-(hydroxymethyl)phenol from its nitro precursor.
Materials:

e 2-nitro-4-(hydroxymethyl)phenol (1 equivalent)

e Sodium hydrosulphide (NaHS) (3-4 equivalents)

e Ammonium chloride (NH4Cl)

o Deionized water

e Hydrochloric acid (HCI), concentrated

e Sodium hydroxide (NaOH) solution (1M)

e Round-bottom flask, condenser, magnetic stirrer, heating mantle
e pH meter, Buchner funnel, filter paper

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a condenser and magnetic stirrer,
dissolve the 2-nitro-4-(hydroxymethyl)phenol precursor in deionized water containing a
catalytic amount of ammonium chloride.

e Initiating Reduction: Heat the mixture to 70-75°C. The elevated temperature is crucial for
achieving a reasonable reaction rate.

e Reagent Addition: Slowly add an aqueous solution of sodium hydrosulphide (NaHS) to the
flask over 1-2 hours. This controlled addition prevents exothermic runaway reactions.

e pH Monitoring and Control: Throughout the addition, continuously monitor the reaction pH.
Maintain the pH between 7.0 and 8.5 by adding 1M NaOH as needed.[1] Causality: A pH
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below 7 can lead to side reactions, while a pH above 8.5 may reduce the efficiency of the
hydrosulphide reductant. This specific range is optimal for selective nitro reduction.[1]

o Reaction Completion: After the addition is complete, maintain the temperature and stirring for
an additional 2-3 hours to ensure the reaction goes to completion. Monitor via TLC.

e Product Isolation: Cool the reaction mixture to room temperature. Carefully acidify the
solution with concentrated HCI to a pH of 4.5-5.5.[1] This protonates the amine, but more
importantly, it precipitates the amphoteric product at its isoelectric point, maximizing
recovery.

« Purification: Collect the resulting solid precipitate by vacuum filtration using a Buchner
funnel. Wash the solid with cold deionized water to remove residual salts.

e Drying: Dry the purified solid under vacuum to yield the final product, 2-Amino-4-
(hydroxymethyl)phenol. Expected yields based on analogous patented processes are in
the range of 88-94%.[1]

Applications in Research and Drug Development

The compound's trifunctional nature opens pathways to several applications.

Key Application Areas

Pharmaceutical Synthesis
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Caption: Major application pathways for 2-Amino-4-(hydroxymethyl)phenol.

Pharmaceutical Intermediates

The aminophenol moiety is a known pharmacophore. The compound serves as a precursor for
synthesizing metal-chelating agents and antioxidants.[1] The phenolic hydroxyl group is a
radical scavenger, a property under investigation for therapeutic applications. While direct
evidence is limited for this specific isomer, derivatives of its positional isomer, 4-Amino-2-
(hydroxymethyl)phenol, have shown promise as multifunctional agents for Alzheimer's disease
by inhibiting cholinesterases and preventing -amyloid aggregation.[5] This suggests that 2-
Amino-4-(hydroxymethyl)phenol could be a valuable starting scaffold for exploring new
therapeutic agents in neurodegenerative diseases or conditions involving oxidative stress.

Polymer and Material Science

In polymer chemistry, this compound can be integrated into epoxy resins or polyurethanes.[1]
The amino and hydroxyl groups can react with epoxy or isocyanate functionalities, respectively,
acting as a crosslinking agent. Causality: This incorporation enhances the crosslinking density
of the polymer network, leading to improved thermal stability and mechanical properties,
making it a valuable additive in high-performance coatings and adhesives.[1]

Dye and Pigment Synthesis

The molecule is an effective coupling agent in the production of azo dyes.[1] The amino group
can be diazotized to form a reactive diazonium salt. This salt then undergoes an azo coupling
reaction with other aromatic compounds (e.g., naphthol derivatives) to form intensely colored

azo compounds, which are the basis of many commercial dyes.[1]

Safety, Handling, and Storage

Proper handling of 2-Amino-4-(hydroxymethyl)phenol is essential in a research environment.
The compound is classified as harmful and an irritant.
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Hazard Class GHS Pictogram Signal Word Hazard Statements

H302: Harmful if
swallowed. H315:
) Causes skin irritation.
] GHSO07 (Exclamation _ _
Harmful/Irritant Mark) Warning H319: Causes serious
ar
eye irritation. H335:
May cause respiratory

irritation.

Recommended Handling Procedures:
e Use in a well-ventilated area or a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Avoid inhalation of dust and direct contact with skin and eyes.

» Store the compound in a tightly sealed container in a cool, dark, and dry place under an inert
atmosphere as recommended.[3]

Conclusion and Future Outlook

2-Amino-4-(hydroxymethyl)phenol is a readily accessible, multi-functional chemical
intermediate with significant potential in diverse fields. While its current primary applications are
in the dye and polymer industries, its structural similarity to biologically active molecules makes
it a compelling candidate for further exploration in medicinal chemistry and drug discovery.
Future research could focus on leveraging its unique substitution pattern to develop novel
ligands, catalytic agents, or therapeutic scaffolds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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